3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(4-fluorophenyl)pyrazin-2(1H)-one

• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)-2-oxoethyl]sulfanyl-1-(4-fluorophenyl)pyrazin-2-one
• InChI: InChI=1S/C20H17FN2O4S/c1-26-17-8-3-13(11-18(17)27-2)16(24)12-28-19-20(25)23(10-9-22-19)15-6-4-14(21)5-7-15/h3-11H,12H2,1-2H3
• InChI Key: QIUMUVNIAVVNAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C20H17FN2O4S
• Molecular Weight: 400.4 g/mol

Description

3-((2-(3,4-dimethoxyphenyl)-2-oxoethyl)thio)-1-(4-fluorophenyl)pyrazin-2(1H)-one, also known as DMTFDP, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

A study highlighted the synthesis of 4H-thieno[3,4-c]pyrazole derivatives, including those with structural similarities to the compound . These derivatives exhibited remarkable analgesic, anti-inflammatory, and antipyretic activities in animal models, along with platelet antiaggregating activity in vitro, comparable to acetylsalicylic acid (Menozzi, Mosti, Schenone, D'Amico, Filippelli, Rossi, 1992).

Chemosensory Applications

Another research discussed the synthesis of a novel pyrazoline derivative that served as a fluorescent chemosensor for the detection of Fe3+ ions. This study underscored the compound's ability to act as an on-off fluorescence chemosensor for metal ion detection in solution, highlighting its potential in environmental monitoring and biochemical assays (Khan, 2020).

Synthesis and Structural Characterization

Research on the synthesis and structural characterization of 4-(4-Aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles demonstrated the importance of detailed chemical analysis in understanding the properties of such compounds. The study provided insights into the molecular structures through X-ray diffraction, showing how specific substitutions on the pyrazine and thiazole rings can influence the overall molecular conformation (Kariuki, Abdel-Wahab, El‐Hiti, 2021).

Fluorescence and Photophysical Properties

Investigations into the photophysical and physicochemical properties of pyrazoline derivatives, including their use as fluorescent chemosensors and the study of their solvatochromic behavior, have demonstrated the versatility of these compounds in scientific research. Such studies reveal how the structural elements of these compounds, such as donor-acceptor dynamics, influence their fluorescence and potential applications in sensing technologies (Golla, Kumar, Suchethan, Foro, Nagaraju, 2020).